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Compound of Interest

Compound Name: 1-Methylallyl acetate

Cat. No.: B1583195 Get Quote

An In-depth Technical Guide to the Physical Properties of 1-Methylallyl Acetate

For professionals in the fields of chemical research, drug development, and materials science,

a precise understanding of the physical properties of chemical intermediates is paramount for

process design, safety, and quality control. This guide provides a comprehensive technical

overview of two key physical properties of 1-methylallyl acetate (CAS 6737-11-7): its boiling

point and density. Beyond a simple tabulation of values, this document delves into the

experimental methodologies for their determination, offering a practical framework for

laboratory validation.

Chemical Identity and Isomeric Considerations
1-Methylallyl acetate, systematically named but-3-en-2-yl ethanoate, is an organic ester with

the chemical formula C₆H₁₀O₂.[1][2] It is crucial to distinguish this compound from its isomers,

as they possess distinct physical properties. Common isomers include:

Crotyl acetate (but-2-en-1-yl acetate): Boiling point of 128-130°C and a density of

approximately 0.919 g/cm³.[3]

Methallyl acetate (2-methylprop-2-enyl acetate): Boiling point of 122°C and a density of

0.906 g/cm³.

This guide focuses exclusively on 1-methylallyl acetate (CAS 6737-11-7).
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Core Physical Properties
The boiling point and density are fundamental physical constants that provide insights into the

intermolecular forces and purity of a substance.

Data Presentation
The physical properties of 1-methylallyl acetate are summarized in the table below. The

presented values are collated from various authoritative sources.

Physical Property Value Source(s)

Boiling Point
111.855 °C (at normal

pressure)
[1]

Density
893.129 kg/m ³ (0.893 g/cm³)

at 25°C
[1]

Molecular Weight 114.14 g/mol [2]

CAS Number 6737-11-7 [1][4]

IUPAC Name but-3-en-2-yl ethanoate [1]

Experimental Determination of Physical Properties
The following sections provide detailed, step-by-step methodologies for the experimental

determination of the boiling point and density of 1-methylallyl acetate. These protocols are

designed to be self-validating, ensuring a high degree of accuracy and reproducibility.

Boiling Point Determination via the Thiele Tube Method
The Thiele tube method is a convenient and widely used technique for determining the boiling

point of a small quantity of liquid.[5] The principle relies on the definition of boiling point: the

temperature at which the vapor pressure of the liquid equals the surrounding atmospheric

pressure.[5]

Experimental Protocol:

Apparatus Setup:
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Securely clamp a Thiele tube to a ring stand within a fume hood.

Fill the Thiele tube with mineral oil to a level slightly above the side arm.

Attach a small test tube (e.g., a Durham tube) to a thermometer using a rubber band or a

small section of rubber tubing.

Add approximately 0.5 mL of 1-methylallyl acetate to the small test tube.

Place a capillary tube, sealed at one end, into the small test tube with the open end

downwards.

Insert the thermometer assembly into the Thiele tube, ensuring the sample is level with the

upper arm of the Thiele tube.

Heating and Observation:

Gently heat the side arm of the Thiele tube with a Bunsen burner or a micro-burner. The

design of the tube will allow for the circulation of the heated oil.

As the temperature rises, a stream of bubbles will emerge from the open end of the

capillary tube.

Continue heating until a continuous and rapid stream of bubbles is observed.

Remove the heat source and allow the apparatus to cool.

Boiling Point Measurement:

As the liquid cools, the stream of bubbles will slow down and eventually stop.

The boiling point is the temperature at which the liquid just begins to enter the capillary

tube.[5] Record this temperature.

For accuracy, it is advisable to repeat the determination.

Causality Behind Experimental Choices:
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The use of a Thiele tube ensures uniform heating of the sample through the natural

convection of the mineral oil.

The inverted capillary tube traps the vapor of the substance, allowing for a clear visual

indication of when the vapor pressure equals the atmospheric pressure.

Diagram of Boiling Point Determination Workflow:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583195?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start
Apparatus Setup

Clamp Thiele Tube Fill with Mineral Oil Prepare Sample and Thermometer Assembly

Heating

Gently heat side arm Observe bubble stream

Cooling

Remove heat Monitor for liquid entry into capillary
Record Boiling Point

Pycnometer Calibration

Sample Measurement

Weigh Empty Pycnometer (m_pycnometer)

Fill with Deionized Water

Weigh Pycnometer + Water (m_pycnometer+water)

Calculate Pycnometer Volume (V_pycnometer)

Fill with 1-Methylallyl Acetate

Weigh Pycnometer + Sample (m_pycnometer+sample)

Calculate Sample Mass (m_sample)

Calculate Density (ρ_sample = m_sample / V_pycnometer)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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